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Compound of Interest

Compound Name: 2,6-Diaminophenol

Cat. No.: B1348841

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience
and is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS
from the supplier before handling 2,6-Diaminophenol.

Chemical Identification

Identifier Value

Chemical Name 2,6-Diaminophenol

Synonyms Phenol, 2,6-diamino-; 3-Amino-2-hydroxyaniline
CAS Number 22440-82-0[1]

Molecular Formula CeHsN20[1]

Molecular Weight 124.14 g/mol [1]

] (Image of the 2D structure of 2,6-
Chemical Structure

Diaminophenol)

InChlKey XBQYRNRIHZDZPK-UHFFFAOYSA-N[1]

Hazard Identification and Classification
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Comprehensive GHS classification data for 2,6-Diaminophenol from regulatory bodies is

limited. The following classification is based on information provided by chemical suppliers.

GHS Classification (Supplier Data)

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation[2]
Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3

tract irritation)

irritation[2]

GHS Pictograms:

laalt text

Signal Word: Warning[2]

Precautionary Statements:[2]

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties
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Detailed experimental data on the physical and chemical properties of 2,6-Diaminophenol are

not widely available. The table below presents computed and limited experimental data.

Property Value Source
Appearance White powder [3]
Molecular Weight 124.14 g/mol [1]
Molecular Formula CeHsN20 [1]

pKa Experimental data available [1]
Solubility No data available
Melting Point No data available
Boiling Point No data available
Density No data available

Vapor Pressure

No data available

[4]

Toxicological Information

Specific toxicological studies on 2,6-Diaminophenol are not readily found in public literature.

The GHS classification suggests acute oral toxicity, skin and eye irritation, and respiratory

irritation. For context, related isomers like 2,4-Diaminophenol Dihydrochloride have shown

renal toxicity in animal studies.[5]

Routes of Exposure:

Inhalation

Skin contact

Eye contact

Ingestion

Acute Effects:
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Oral: Harmful if swallowed.[2] Ingestion may cause systemic effects.

Inhalation: May cause respiratory tract irritation.[2]

Skin: Causes skin irritation.[2]

Eye: Causes serious eye irritation.[2]
Chronic Effects:

» Data on chronic exposure, carcinogenicity, and reproductive toxicity for 2,6-Diaminophenol
are not available. Some aromatic amines are suspected of causing genetic defects.[6]

First Aid Measures

The following diagram outlines the logical workflow for first aid in case of exposure to 2,6-
Diaminophenol, based on its known hazards.

Exposure to 2,6-Diaminophenol

Exgosure Routes

1 Inhalation

Skin_Contact Eye_Contact Ingestion

First Aid Actions

Do NOT induce vomiting.
Never give anything by mouth to an unconscious person.
Rinse mouth with water and consult a physician.

Move to fresh air.
If not breathing, give artificial respiration.

Wash off with soap and plenty of water.
Consult a physician.

Rinse thoroughly with plenty of water for at least 15 minutes.
Consult a physician.

Seek immediate medical attention for all exposure routes.
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Click to download full resolution via product page
Caption: First aid response workflow for 2,6-Diaminophenol exposure.

Handling and Storage

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.

o Storage: Store in a cool place. Keep container tightly closed in a dry and well-ventilated
place.

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended PPE for handling 2,6-Diaminophenol.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 2,6-Diaminophenol.

Experimental Protocols for Hazard Assessment

Detailed experimental safety studies for 2,6-Diaminophenol are not publicly available. The
following are descriptions of standard methodologies that would be employed to assess the
hazards identified (acute toxicity, skin/eye irritation, and mutagenicity).

Acute Oral Toxicity (OECD Test Guideline 423)

e Principle: This method involves the administration of the test substance to a group of fasted
animals (typically rats) in a stepwise procedure using a minimum number of animals. The
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outcome is the observation of toxic effects and, if mortality occurs, the estimation of an LD50
(median lethal dose).

Methodology:

o Animals: Healthy, young adult rats of a single sex (usually females, as they are often
slightly more sensitive) are used.

o Dosage: A starting dose is selected from one of four fixed levels (5, 50, 300, and 2000
mg/kg body weight). The choice is based on any existing information about the
substance's toxicity.

o Procedure: The substance is administered orally by gavage. The procedure is sequential,
with dosing of a single animal at each step. The outcome of the first animal (survival or
death) determines the next step:

» |f the animal survives, the next higher dose is given to another animal.
» [f the animal dies, a lower dose is given to another animal.

o Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous
systems, and somatomotor activity and behavior pattern), and body weight changes for at
least 14 days.

o Endpoint: The test allows for the determination of the GHS hazard category for acute oral
toxicity.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Test Guideline 439)

Principle: This in vitro method uses a reconstructed human epidermis model, which mimics
the biochemical and physiological properties of the upper parts of the human skin. The test
substance's potential to cause skin irritation is assessed by its cytotoxic effect on the skin
tissue model.[7]

Methodology:
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o Test System: Commercially available RhE models (e.g., EpiDerm™, EpiSkin™,
SkinEthic™ RHE) are used.[7] These consist of human-derived epidermal keratinocytes
cultured to form a multi-layered, highly differentiated model of the human epidermis.

o Procedure:
» The test substance is applied topically to the tissue surface.

» After a defined exposure period (e.g., 42 minutes), the substance is removed by rinsing.

[8]

» The tissues are incubated for a post-exposure period (e.g., 42 hours) to allow for the
expression of cytotoxic effects.[8]

o Viability Assessment: Cell viability is measured using the MTT assay. Tissues are
incubated with MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), which
is converted by mitochondrial enzymes of viable cells into a blue formazan salt. The
amount of formazan produced is quantified by spectrophotometry after extraction.

o Endpoint: The viability of the treated tissue is expressed as a percentage relative to a
negative control. A chemical is classified as a skin irritant if the mean tissue viability is
reduced below a defined threshold (e.g., < 50%).[7]

Eye Irritation/Corrosion Testing

e Principle: This in vivo test evaluates the potential of a substance to cause irritation or
corrosion when applied to the eye of an animal.

o Methodology:
o Animals: Healthy, adult albino rabbits are typically used.[9]

o Procedure: A single dose of the test substance (typically 0.1 mL for liquids or 100 mg for
solids) is instilled into the conjunctival sac of one eye of the animal. The other eye remains
untreated and serves as a control.[9]

o Observations: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours)
after application.[9] Irritation is scored for the cornea (opacity), iris, and conjunctiva
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(redness, swelling, discharge).

o Endpoint: The scores are used to classify the substance's irritation potential. The
reversibility of the observed lesions is also assessed, typically over a 21-day observation
period.

Bacterial Reverse Mutation Test (Ames Test - OECD Test
Guideline 471)

e Principle: The Ames test is a widely used short-term assay to assess the mutagenic potential
of a chemical.[10] It uses several strains of bacteria (e.g., Salmonella typhimurium and
Escherichia coli) with pre-existing mutations that render them unable to synthesize an
essential amino acid (e.g., histidine for Salmonella).[11] The test measures the ability of the
chemical to cause a reverse mutation (reversion) that restores the bacteria's ability to
synthesize the amino acid and thus grow on an amino acid-deficient medium.

» Methodology:

o Tester Strains: A set of specific bacterial strains is used to detect different types of
mutations (e.g., base-pair substitutions and frameshifts).[12]

o Metabolic Activation: Since some chemicals are not mutagenic themselves but are
converted to mutagens in the body, the test is performed both with and without a metabolic
activation system (S9 mix), which is a liver enzyme extract (typically from rats).[12]

o Procedure: The bacterial tester strains are exposed to the test substance at various
concentrations, with and without the S9 mix. The mixture is then plated on a minimal agar
medium that lacks the essential amino acid.

o Endpoint: After incubation, the number of revertant colonies (colonies that have mutated
back to being able to grow without the amino acid) is counted. A substance is considered
mutagenic if it causes a dose-dependent and reproducible increase in the number of
revertant colonies compared to the negative (solvent) control.[13]

Stability and Reactivity

» Reactivity: No specific reactivity data are available.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.youtube.com/watch?v=8fYcieqSRQ0
https://m.youtube.com/watch?v=YYZdtBZ0Dfw
http://www.toxicoop.com/tl_files/layout/StudyOutlines/OECD%20471_Outline%20MICRO%20Bacterial%20Reverse%20Mutation%20Test.pdf
http://www.toxicoop.com/tl_files/layout/StudyOutlines/OECD%20471_Outline%20MICRO%20Bacterial%20Reverse%20Mutation%20Test.pdf
https://www.mdpi.com/1420-3049/17/5/5255
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Stability: Assumed to be stable under recommended storage conditions.
Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: No data available.

Incompatible Materials: No data available.

Hazardous Decomposition Products: No data available.

Ecotoxicological Information

No data on the ecotoxicity of 2,6-Diaminophenol (e.g., toxicity to fish, daphnia, or algae) are
readily available.[4]

Disposal Considerations

Dispose of this chemical in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose
of this material. Dissolve or mix the material with a combustible solvent and burn in a
chemical incinerator equipped with an afterburner and scrubber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and Safety Information for 2,6-Diaminophenol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348841#health-and-safety-information-for-2-6-
diaminophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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